4-chloro-1H-indazole-5-carbonitrile

• IUPAC Name: 4-chloro-1H-indazole-5-carbonitrile
• InChI: InChI=1S/C8H4ClN3/c9-8-5(3-10)1-2-7-6(8)4-11-12-7/h1-2,4H,(H,11,12)
• InChI Key: HKLXPJOGSHCVGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2)C(=C1C#N)Cl
• Molecular Formula: C8H4ClN3
• DSSTOX Substance ID: DTXSID801292923
• Molecular Weight: 177.59 g/mol
• CAS RN: 1082041-91-5

Description

4-Chloro-1H-indazole-5-carbonitrile is a chemical compound with the molecular formula C8H4ClN3 and a molecular weight of 177.59. It is an off-white solid.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles, which includes this compound, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 1H-indazole ring substituted with a chlorine atom at the 4th position and a carbonitrile group at the 5th position.

Physical And Chemical Properties Analysis

This compound is an off-white solid. It has a molecular weight of 177.59.

Scientific Research Applications

Anti-Inflammatory Properties

Indazoles have garnered attention as potential anti-inflammatory agents. Researchers have synthesized various indazole derivatives and evaluated their efficacy in vivo. Notable findings include:

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Anticancer Applications

Indazole derivatives have shown promise in inhibiting cell growth. For instance:

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Anti-HIV Activity

Researchers have explored indole derivatives for their anti-HIV potential. Notably:

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Other Potential Applications

While the above fields are well-studied, indazole compounds continue to be investigated for:

Safety and Hazards

The safety data sheet for 4-Chloro-1H-indazole-5-carbonitrile suggests that it is toxic if swallowed and causes serious eye irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment should be used when handling this compound.

Future Directions

While specific future directions for 4-chloro-1H-indazole-5-carbonitrile are not mentioned in the search results, indazole derivatives, in general, have a broad range of chemical and biological properties. This suggests that there is considerable potential for further exploration and development of these compounds for various therapeutic applications.

Mechanism of Action

Target of Action

4-Chloro-1H-indazole-5-carbonitrile is a derivative of the indazole family . Indazole derivatives have been found to bind with high affinity to multiple receptors , indicating that they may have multiple targets.

Mode of Action

Indazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may interact with its targets to modulate these biological activities.

Biochemical Pathways

Given the wide range of biological activities associated with indazole derivatives , it is likely that this compound affects multiple biochemical pathways.

Result of Action

One indazole derivative, 3-amino-n-(4-benzylphenyl)-5-chloro-1h-indazole-1-carboxamide, was found to inhibit cell growth, being very effective against colon and melanoma cell lines . This suggests that this compound may have similar effects.